2-(2-Methylallyl)-1,3-propanediol

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 2-(2-methylprop-2-enyl)propane-1,3-diol
• InChI: InChI=1S/C7H14O2/c1-6(2)3-7(4-8)5-9/h7-9H,1,3-5H2,2H3
• InChI Key: LSRWBNVBEAVXME-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC(CO)CO

Description

2-(2-Methylallyl)-1,3-propanediol is a diol derivative characterized by a 1,3-propanediol backbone (HO-CH₂-CR₁R₂-CH₂-OH) with a 2-methylallyl substituent (-CH₂-C(CH₃)=CH₂) at the central carbon. The methylallyl group introduces steric bulk and unsaturated bonds, distinguishing it from simpler alkyl or functionalized derivatives.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Table 1 summarizes key structural and molecular differences between 2-(2-Methylallyl)-1,3-propanediol and its analogs:

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	CAS No.	Key Features
2-(2-Methylallyl)-1,3-propanediol	C₇H₁₄O₂*	2-Methylallyl	130.18*	N/A	Unsaturated allyl group, steric bulk
2-Allyl-1,3-propanediol	C₆H₁₂O₂	Allyl (-CH₂CH=CH₂)	116.16	42201-43-4	Unsaturated, less steric hindrance
2-Methyl-1,3-propanediol	C₄H₁₀O₂	Methyl (-CH₃)	90.12	2163-42-0	Minimal branching, low molecular weight
2-Ethyl-2-methyl-1,3-propanediol	C₆H₁₄O₂	Ethyl (-CH₂CH₃), Methyl	118.17	77-84-9	Branched alkyl groups, increased hydrophobicity
2-Amino-2-methyl-1,3-propanediol	C₄H₁₁NO₂	Amino (-NH₂), Methyl	105.14	115-69-5	Basic functional group, higher polarity

*Theoretical values for 2-(2-Methylallyl)-1,3-propanediol.

Key Observations:

• Steric Hindrance: Branched derivatives (e.g., 2-ethyl-2-methyl-1,3-propanediol) exhibit reduced solubility in polar solvents compared to linear analogs . Functional Groups: Amino-substituted derivatives (e.g., 2-amino-2-methyl-1,3-propanediol) display basicity and hydrogen-bonding capabilities, influencing their use in buffering or pharmaceutical synthesis .

Physical and Chemical Properties

Boiling/Melting Points and Solubility:

• 2-Methyl-1,3-propanediol : Likely low viscosity and high water solubility due to small size and hydroxyl groups .
• 2-Ethyl-2-methyl-1,3-propanediol : Higher hydrophobicity than 2-methyl derivatives, suitable for polymer plasticizers .
• 2-Amino-2-methyl-1,3-propanediol: Melting point ~130°C (decomposes), soluble in water and polar solvents due to amino group .

Reactivity:

• Allyl/methylallyl-substituted diols may undergo oxidation or participate in Diels-Alder reactions, unlike alkyl derivatives .
• Amino derivatives are prone to forming salts (e.g., hydrochlorides) and reacting with acids .